1,5-Bis(trifluoromethyl)-2-(difluoromethoxy)-4-nitrobenzene

• Molecular Formula: C9H3F8NO3
• Molecular Weight: 325.11 g/mol
• IUPAC Name: 1-(difluoromethoxy)-5-nitro-2,4-bis(trifluoromethyl)benzene
• InChI: InChI=1S/C9H3F8NO3/c10-7(11)21-6-2-5(18(19)20)3(8(12,13)14)1-4(6)9(15,16)17/h1-2,7H
• InChI Key: AMLSLOLLSUZWAY-UHFFFAOYSA-N
• Canonical SMILES: C1=C(C(=CC(=C1C(F)(F)F)OC(F)F)[N+](=O)[O-])C(F)(F)F

Description

1,5-Bis(trifluoromethyl)-2-(difluoromethoxy)-4-nitrobenzene is a fluorinated aromatic compound characterized by two trifluoromethyl (-CF₃) groups at positions 1 and 5, a difluoromethoxy (-OCF₂H) group at position 2, and a nitro (-NO₂) group at position 4. This combination of electron-withdrawing substituents confers unique electronic and steric properties, making it relevant in pharmaceutical and agrochemical research.

Comparison with Similar Compounds

Comparison with Structurally Similar Compounds

Substituent Analysis and Structural Analogues

The compound’s structural uniqueness lies in its trifluoromethyl, difluoromethoxy, and nitro substituents. Below is a comparison with key analogs:

Table 1: Structural and Physical Properties of Comparable Compounds

Compound Name	Molecular Formula	Molar Mass (g/mol)	Key Substituents	Boiling Point (°C)	Density (g/cm³)
1,5-Bis(trifluoromethyl)-2-(difluoromethoxy)-4-nitrobenzene (Target Compound)	Not provided	Estimated ~400	-CF₃ (1,5), -OCF₂H (2), -NO₂ (4)	Not reported	Not reported
1,5-Bis(trifluoromethyl)-2-chloro-4-(trifluoromethoxy)benzene	C₉H₂ClF₉O	332.55	-CF₃ (1,5), -Cl (2), -OCF₃ (4)	184.1 ± 40.0	1.592 ± 0.06
1,5-Difluoro-2-methoxy-4-nitrobenzene	C₇H₅F₂NO₃	197.12	-F (1,5), -OCH₃ (2), -NO₂ (4)	Not reported	Not reported
1,5-Dichloro-2-methyl-4-(trifluoromethyl)benzene	C₈H₅Cl₂F₃	253.03	-Cl (1,5), -CH₃ (2), -CF₃ (4)	Not reported	Not reported

Key Observations :

• Electron-Withdrawing Effects : The target compound’s trifluoromethyl and nitro groups create a highly electron-deficient aromatic ring, enhancing stability against electrophilic substitution but favoring nucleophilic aromatic substitution. In contrast, the methoxy group in 1,5-Difluoro-2-methoxy-4-nitrobenzene is electron-donating, reducing ring deactivation.
• Steric Effects : The bulkier trifluoromethyl groups in the target compound may hinder reactivity compared to smaller substituents like chlorine or fluorine in analogs .
• Fluorination Impact : Difluoromethoxy (-OCF₂H) in the target compound offers intermediate polarity between methoxy (-OCH₃) and trifluoromethoxy (-OCF₃), influencing solubility and lipophilicity .